Cas no 666235-33-2 (5-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide)

• Product Name: 5-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide
• CAS No: 666235-33-2
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 964294
• PubChem ID: 11701191
• Update Time: 2025-10-29

5-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide
• 1H-PYRAZOLE-4-CARBOXAMIDE, 5-AMINO-1-CYCLOPENTYL-
• 5-amino-1-cyclopentyl-1H-pyrazol-4-carboxamide
• 5-amino-1-cyclopentyl-1H-pyrazole-4-carboxylic acid amide
• AGN-PC-00EEVR
• AK102600
• ANW-61982
• CTK8B9084
• SureCN1164192
• AKOS006336775
• 5-amino-1-cyclopentyl-1H-pyrazole-4-carbox-amide
• 5-amino-1-cyclopentylpyrazole-4-carboxamide
• DTXSID30470797
• FDWHOJIUCDZERN-UHFFFAOYSA-N
• 5-Amino-1-cyclopentyl-1H-pyrazole4-carboxamide
• A8972
• FT-0682549
• 1H-Pyrazole-4-carboxamide,5-amino-1-cyclopentyl-(9CI)
• 666235-33-2
• SCHEMBL1164192
• AM9865
• DB-073782

• MDL： MFCD14708253
• Inchi： 1S/C9H14N4O/c10-8-7(9(11)14)5-12-13(8)6-3-1-2-4-6/h5-6H,1-4,10H2,(H2,11,14)
• InChI Key： FDWHOJIUCDZERN-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C=1N)C1CCCC1)N

Computed Properties

• Exact Mass: 194.11692
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• PSA: 86.93

5-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide Security Information

• HazardClass：IRRITANT

Additional information on 5-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide

5-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide (CAS No. 666235-33-2): A Comprehensive Overview

5-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide (CAS No. 666235-33-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the pyrazole class of heterocyclic compounds, which are known for their diverse biological activities. The presence of both amino and carboxamide functional groups in its structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The molecular formula of 5-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide is C9H14N4O, with a molecular weight of 194.24 g/mol. Its structure features a pyrazole ring substituted at the 1-position with a cyclopentyl group and at the 4-position with a carboxamide moiety. The 5-amino group further enhances its reactivity, making it a versatile building block in organic synthesis. Researchers are particularly interested in this compound due to its potential applications in designing kinase inhibitors, which are critical in treating various diseases, including cancer and inflammatory disorders.

In recent years, the demand for 5-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide has surged, driven by its role in the development of targeted therapies. The compound's ability to interact with specific enzymes and receptors has made it a focal point in medicinal chemistry. For instance, its derivatives have shown promise in modulating protein kinases, which are key regulators of cellular processes. This aligns with the growing trend in personalized medicine, where researchers seek compounds that can be tailored to individual patient needs.

From a synthetic perspective, 5-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide is typically prepared through multi-step organic reactions, starting from readily available precursors. The cyclopentyl group is often introduced via nucleophilic substitution, while the carboxamide functionality can be derived from carboxylic acid derivatives. The purity and yield of this compound are critical, as impurities can significantly impact its performance in downstream applications. Advanced analytical techniques, such as HPLC and NMR spectroscopy, are commonly employed to ensure its quality.

The compound's solubility and stability are also key considerations for researchers. 5-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide is moderately soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in biological assays. Its stability under various pH conditions makes it suitable for formulation studies, particularly in the context of drug delivery systems. These properties are increasingly relevant as the pharmaceutical industry explores novel ways to enhance drug bioavailability and efficacy.

Beyond its pharmaceutical applications, 5-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide has also found use in agrochemical research. Pyrazole derivatives are known for their herbicidal and insecticidal properties, and this compound serves as a precursor for developing new crop protection agents. With the global push toward sustainable agriculture, there is growing interest in compounds that can improve crop yields while minimizing environmental impact. This dual applicability in pharmaceuticals and agrochemicals underscores the compound's versatility.

Market trends indicate a steady rise in the demand for 5-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide, particularly in regions with robust pharmaceutical and agricultural sectors. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards. Additionally, the compound's patent landscape is evolving, with several research institutions and companies filing for intellectual property rights related to its derivatives. This competitive environment highlights the compound's commercial potential.

For researchers and industry professionals, understanding the regulatory status of 5-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide is essential. While the compound itself is not classified as hazardous, its handling and storage should adhere to general laboratory safety protocols. Proper documentation, including Safety Data Sheets (SDS), is recommended to ensure compliance with local and international regulations. This is particularly important for organizations engaged in cross-border collaborations.

In summary, 5-Amino-1-cyclopentyl-1H-pyrazole-4-carboxamide (CAS No. 666235-33-2) is a multifaceted compound with significant applications in drug discovery, agrochemical development, and beyond. Its unique structural features and reactivity profile make it a valuable asset in modern chemistry. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is expected to grow. For those interested in sourcing or studying this compound, partnering with reputable suppliers and staying abreast of the latest scientific advancements is crucial.